Cas no 5856-77-9 (2,2-Dimethylbutanoyl Chloride)
2,2-Dimethylbutanoyl Chloride is a versatile reagent for peptide synthesis, offering high purity and stability in its crystalline form. Its selective reactivity enables efficient coupling reactions, while its moderate volatility facilitates easy handling and purification. This compound is suitable for use in research and development of novel therapeutic peptides and pharmaceuticals.
2,2-Dimethylbutanoyl Chloride structure
Product Name:2,2-Dimethylbutanoyl Chloride
CAS No:5856-77-9
MF:C6H11ClO
MW:134.603941202164
MDL:MFCD03093071
CID:46222
PubChem ID:79958
Update Time:2025-07-14
2,2-Dimethylbutanoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl Butyryl Chloride
- 2,2-dimethylButanoyl chloride
- DMBC
- 2,2-Dimethylbutyryl chloride
- 2,2-Dimethylbutyrylchloride
- Butanoylchloride, 2,2-dimethyl-
- 2,2-dimethylbutyric acid chloride
- Butanoyl chloride, 2,2-dimethyl-
- KSC274K4N
- 2,2-dimethyl-butyryl chloride
- LDJUYMIFFNTKOI-UHFFFAOYSA-N
- TRA0009670
- LS41205
- RP20175
- H252
- BC222403
- D3987
- EC 227-478-5
- AMY25715
- BS-22425
- FT-0609270
- XKZ78Q3WJ3
- EINECS 227-478-5
- FT-0667341
- MFCD03093071
- DTXSID00207274
- W-105385
- 5856-77-9
- SCHEMBL388297
- AKOS009158285
- 2,2-Dimethylbutanoyl chloride, AldrichCPR
- A8288
- EN300-224794
- NS00002176
- DB-027515
- A10688
- 2,2-Dimethylbutanoyl Chloride; 2,2-Dimethylbutyric Acid Chloride; 2,2-Dimethylbutyryl Chloride;
- 2,2-Dimethylbutanoyl Chloride
-
- MDL： MFCD03093071
- Inchi： 1S/C6H11ClO/c1-4-6(2,3)5(7)8/h4H2,1-3H3
- InChI Key： LDJUYMIFFNTKOI-UHFFFAOYSA-N
- SMILES： ClC(C(C)(C)CC)=O
- BRN： 1743935
Computed Properties
- Exact Mass: 134.05000
- Monoisotopic Mass: 134.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Not determined
- Density: 0,98 g/cm3
- Boiling Point: 132°C(lit.)
- Flash Point: 29°C
- Refractive Index: 1.4240
- Water Partition Coefficient: Reacts with water. Soluble in chloroform and ethyl acetate.
- PSA: 17.07000
- LogP: 2.18800
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
2,2-Dimethylbutanoyl Chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314,H318,H226
-
Warning Statement：
P210-P241-P303
P361
P353-P305
P351
P338-P405-P501A - Hazardous Material transportation number：2924
- Hazard Category Code： R10;R34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：8
- Risk Phrases：R10; R34
- Packing Group：II
- Safety Term：8
- HazardClass：8
- PackingGroup：II
2,2-Dimethylbutanoyl Chloride Customs Data
- HS CODE：2915709000
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
2,2-Dimethylbutanoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM328838-1000g |
2,2-dimethylbutanoyl chloride |
5856-77-9 | 95%+ | 1000g |
$160 | 2021-06-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013924-100g |
2,2-Dimethylbutanoyl Chloride |
5856-77-9 | 98% | 100g |
￥85 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013924-25g |
2,2-Dimethylbutanoyl Chloride |
5856-77-9 | 98% | 25g |
￥35 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013924-500g |
2,2-Dimethylbutanoyl Chloride |
5856-77-9 | 98% | 500g |
￥413 | 2024-05-22 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS001197-1G |
2,2-Dimethylbutanoyl chloride |
5856-77-9 | 1g |
¥1143.73 | 2024-05-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D832280-2.5kg |
2,2-Dimethylbutyryl chloride |
5856-77-9 | 98% | 2.5kg |
¥2140.00 | 2023-12-12 | |
| TRC | D471465-1g |
2,2-Dimethylbutanoyl Chloride |
5856-77-9 | 1g |
$ 64.00 | 2023-09-07 | ||
| TRC | D471465-5g |
2,2-Dimethylbutanoyl Chloride |
5856-77-9 | 5g |
$ 98.00 | 2023-09-07 | ||
| TRC | D471465-10g |
2,2-Dimethylbutanoyl Chloride |
5856-77-9 | 10g |
$ 138.00 | 2023-09-07 | ||
| TRC | D471465-25g |
2,2-Dimethylbutanoyl Chloride |
5856-77-9 | 25g |
$201.00 | 2023-05-18 |
2,2-Dimethylbutanoyl Chloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5856-77-9)2,2-Dimethylbutyryl chloride
Order Number:sfd15845
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
(CAS:5856-77-9)2,2-Dimethylbutyryl chloride
Order Number:JH263;JH068
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5856-77-9)2,2-二甲基丁酰氯
Order Number:LE5717945
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
2,2-Dimethylbutanoyl Chloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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- 16896-40-5(Butanoyl chloride, 2,2,3,3-tetramethyl-)
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5856-77-9)2,2-Dimethylbutyryl chloride
Purity:99%
Quantity:200KG
Price ($):Inquiry
Shanghai Jinhuan Chemical CO., LTD.
(CAS:5856-77-9)2,2-Dimethylbutyryl chloride
Purity:98.00%/98.00%
Quantity:25kg/25kg
Price ($):Inquiry/Inquiry